Journal Name:Journal of Vinyl and Additive Technology
Journal ISSN:
IF:0
Journal Website:
Year of Origin:0
Publisher:
Number of Articles Per Year:0
Publishing Cycle:
OA or Not:Not
Terahertz (THz) Wave Imaging in Civil Engineering to Assess Self-Healing of Fiber-Reinforced Cementitious Composites (FRCC)
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-01-24 , DOI: 10.3151/jact.21.58
Although numerous studies have proven the effectiveness of self-healing technologies in concrete, its practical application is limited to only few trials. One of the reasons lies in the lack of self-healing in-situ non-destructive evaluation methods as opposed to invasive and extensive laboratory testing. In this study, a novel Terahertz (THz) wave imaging technique is proposed as a simple, non-destructive, and non-contact measurement methodology to quantitatively evaluate the self-healing effectiveness of cementitious materials. Experiments were conducted in fiber-reinforced cementitious composites (FRCC), which confirmed self-healing performance based on a combination of stimulated autogenous and autonomous healing by using supplementary cementitious materials (FRCC), and PVA fibers; the self-healing index was also calculated by using novel THz wave measurement and compared with existing evaluation methods. Simultaneously, sorptivity test and microstructural characterization on damaged and healed specimens were conducted as the conventional methods. As a result, the proposed THz imaging successfully quantified the self-healing performance on cementitious samples. Also, a correlation between the recovery rate (cracked/healed) measured by sorptivity test and THz wave imaging was defined.
Detail
Space Averaging of Electric Field accompanying Corrosion of Reinforcement and its Verification by Pseudo-Concrete
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-01-13 , DOI: 10.3151/jact.21.25
This paper aims to verify a space-averaged electric filed simulation, where the whole surfaces of reinforcing bars are blended into the 3D finite volume for identifying the electric potential to drive the macro-cell corrosion of structural concrete. Experimental verification is conducted with transparent pseudo-concrete, which has chemical pore-solutions similar to those of concrete, and with which the location of anodic poles accompanying brownish rusts and the cathodic ones surrounded by hydrogen bubbles may be visually identified. The proposed electro-chemical analysis platform to be integrated with ion transport and equilibrium is adopted for full consistency with dispersed reinforcing bars. Global macro-cell corrosions of tunnel mockup and reinforcement layers induced by electric current leakage are verified quantitatively with dispersed multi-ion concentration as well as corrosion profile.
Detail
Theory of Ionic Diffusion in Water-saturated Porous Solid with Surface Charge
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-07-13 , DOI: 10.3151/jact.20.430
The theory of ionic diffusion in water-saturated porous solids with surface electric charges has been constructed by using the general theory of diffusion, Gauss’s law, and the condition of electrical neutrality. The theory derives the diffusion rate of ions not from the gradient of the ionic concentration but from the gradient of the chemical potential of ions. The chemical potential is obtained by rigorously solving the Poisson-Boltzmann equation that is derived by connecting the general theory of diffusion and the condition of electrical neutrality with Gauss’s law. Application of the theory to the ionic diffusion from an outer solution into a pore solution surrounded by two parallel charged plates indicates that the maximum concentration of ions penetrable into the pore solution is lower than that of the outer solution, though the penetration rate is not much affected by the surface charge. A simple approximation method of calculating the diffusion rate without solving the Poisson-Boltzmann equation is presented.
Detail
Use of Cement Hydration Heat as Heating Resource in Curing of Precast Concrete - Temperature Rise Simulation
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-09-07 , DOI: 10.3151/jact.20.564
In the present paper, the effects of the thermal insulation layer on the temperature field of concrete board and further on the development of mechanical properties of the concrete are investigated by a temperature field model that takes cement hydration heat into account. In the modeling, factors that may influence the development of temperature in the board, including the thickness of the insulating polystyrene foam board, concrete strength, and casting seasons are considered. The effect of temperature rise on the mechanical properties of the concrete is evaluated through a model of degrees of cement hydration and compressive strength of concrete. The results show that the temperature inside the concrete board is greatly increased after placing a thermal insulation layer on the surface of the concrete after casting. More uniform temperature distribution along the slab thickness is observed compared to that without the thermal insulation layer. Temperature rise inside concrete board can greatly speed up cement hydration and the development of concrete strength. Curing with a reasonable thermal insulation layer allows the heat of cement hydration to be used effectively to increase the strength of concrete and to realize demoulding around 24 hours after casting.
Detail
Mechanical Properties of Hybrid Fiber Recycled Concrete under Cyclic Compression
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-07-19 , DOI: 10.3151/jact.21.555
In this paper, the mechanical properties of 84 different hybrid fiber recycled aggregate concrete under cyclic compression are designed and studied. The modification effect of four kinds of hybrid fiber combinations of steel fiber (SF) and carbon fiber (CF), glass fiber (GF), polyvinyl alcohol fiber (PVA) and polypropylene fiber (PF) on recycled aggregate concrete (RAC) is analyzed from macro and micro point of view. The fracture interfacial inclination angle model considering fiber content was proposed, and the strengthening mechanism of fibers under cyclic loading was discussed The results show that the addition of fiber changes the failure mode of recycled aggregate concrete, SF has a great influence on the main fracture inclination angle of the specimen, while the fracture mode of carbon fiber makes it have a good crack resistance effect, and the combination of SF/CF can significantly increase the peak stress of RAC. SF/PVA combination has remarkable toughening effect and plastic strain inhibition effect. The stress degradation process model of hybrid fiber recycled aggregate concrete was proposed. Finally, according to the experimental results, the uniaxial cyclic compressive stress-strain constitutive equation of hybrid fiber concrete considering the fiber characteristic index was established.
Detail
Simplified Three-Parameter Kinematic Theory for Shear Strength of Short Reinforced Concrete Walls
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-08-12 , DOI: 10.3151/jact.20.507
In this paper, a simplified model is proposed for the shear strength of short shear walls based on the original three-parameter kinematic theory (3PKT). The model is built on first principles – compatibility of deformations, constitutive relationships and equilibrium – and aims to combine simplicity and accuracy for structural assessment applications. The model focuses on shear failures along diagonal cracks, while other failure modes such as sliding shear, out-of-plane instability, or detailing/lap splice failures need to be evaluated separately. The simplified 3PKT is validated with 29 specimens with a wide range of properties and is compared to the ASCE (ASCE 2014) and Japanese (AIJ 2001) seismic code shear provisions. It is shown that the model captures well the effect of all key test variables, and significantly reduces the conservatism and scatter of the code strength predictions. It is also shown that the proposed approach can be particularly helpful in the assessment of structures with less-than-minimum shear reinforcement to avoid costly and disruptive strengthening interventions.
Detail
A Micromechanics-based Study on Cracking Characteristics of Engineered Geopolymer Composite
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-04-19 , DOI: 10.3151/jact.21.271
This study aims at experimentally and analytically characterizing cracking characteristics of Engineered Geopolymer Composites (EGCs) and at identifying optimal combinations of micromechanical parameters for enhancing the composite tensile performance. Fly ash-based EGCs with different volume fractions of polyvinyl alcohol fibers are investigated. The number of cracks and residual crack widths are measured for EGC specimens uniaxially loaded to 1% and 2% tensile strain. The observed crack patterns are analyzed by a micromechanics-based model that relates matrix, fiber, and interface properties to the macroscopic composite behavior. The experimental results demonstrate the lognormal distributions of crack widths and more tightly controlled cracking compared to Engineered Cementitious Composites. The simulated fiber bridging stress-crack opening relationship (σ-δ relationship) suggests that relatively high chemical bond and low frictional bond lead to the tight crack width. The simulation results also suggest that the first-cracking strength and the subsequent micro-cracking stress during the hardening stage should be below the analytical σ-δ curve peak. Higher chemical bond is beneficial for meeting these conditions, but if it is too high, fiber rupture dominates over pull-out, which lowers the complementary energy. Lower frictional bond or slip-hardening coefficient can suppress the fiber rupture tendency.
Detail
Development of Mesoscale Simulation Approach of Concrete Material and Structural Behavior with Physical Damages with RBSM
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-06-27 , DOI: 10.3151/jact.21.492
This paper introduces the development of mesoscale modeling approach with Rigid Body Spring Model (RBSM) for concrete with damages for the multi-scale modeling of concrete and concrete structures with damages. The development works have been conducted by the team, including the authors, at Hokkaido University. The mesoscale modeling is with the generic model applicable for various damage/deterioration. The main concept for the mesoscale modeling is explained first with the literature review to show the necessity of the mesoscale modeling. As the simulation results, macroscale stress-strain relationships and crack propagation in compression and tension under static, sustained, and cyclic loadings, mesoscale damage evolution under freeze thaw cycles (FTCs), and FTCs combined with fatigue loadings and the resulting macroscale stress-strain relationships under compression and tension, and macroscale chloride diffusion of concrete with frost damages are presented. Using the numerical parametric study with the mesoscale simulation, the macroscale stress-strain relationships in compression and tension of concrete with frost damages are presented and applied to the macroscale FEM analysis for concrete beam with frost damage. The analytical results show the applicability of this multi-scale modeling approach. Meanwhile, the remaining tasks for the developed mesoscale modeling approach with RBSM are summarized, which are development of 3D models, extension of generic mesoscale model to other damage/deterioration cases, interface model between concrete and reinforcement, model for materials other than cement concrete, microscale modeling of materials, multi-field analysis, modification of the inaccuracy with modeling by RBSM as well as the experimentation in mesoscale.
Detail
Effect of Bond Property Between CFRP Bar and Concrete on Nonlinear Behavior of Circular CFRP Reinforced Concrete Beams
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2023-05-20 , DOI: 10.3151/jact.21.380
Carbon fiber reinforced polymer (CFRP) bars present advantages over conventional steel rebars such as non-corrosiveness and relatively high tensile strength. CFRP bars cannot directly substitute steel rebars as the main reinforcement for concrete structures due to a lack of understanding of the behavior of CFRP-reinforced concrete (RC) members. This research investigates the effect of surface characteristics of deformed FRP bars on the bond between FRP bars and concrete. Moreover, the research aims to understand how the bond property of FRP bars affects the behavior of CFRP RC beams under shear load. An analysis was conducted for a better understanding of this matter by producing different bond models with a reproductive pull-out test that takes into consideration the surface characteristics aspect of the FRP bar. The structural analysis for CFRP RC beams using the proposed bond models was conducted. It was observed that surface characteristics of CFRP rebars affect the bond-slip curves in a way that the ribbed type presents higher bond strength and greater shear stiffness modulus than the dented type. In addition, the analysis for CFRP RC beams using a ribbed bond model tends to generate steeper diagonal cracks leading to the shear failure in the CFRP RC beams.
Detail
Effect of Seawater and Various Parameters on Electro-deposition Repairing Cracks of Reinforced Concrete Exposed to Marine Environment
Journal of Vinyl and Additive Technology ( IF 0 ) Pub Date: 2022-09-17 , DOI: 10.3151/jact.20.581
Electro-deposition repairing concrete crack technique is of vital importance to prolong the service life of the concrete structure in the marine environment. In this paper, the repairing effect using seawater as an electrolyte was compared with ZnSO4 solutions, and the mechanism of electro-deposition repairing concrete cracks under seawater environments was investigated. Besides, various parameters such as electrode materials, electrode distances and current density were studied in seawater. The experimental results indicated that electro-deposition repair using seawater is highly effective compared to using ZnSO4 solutions. The Cl- removal efficiency can reach to 16.25% with titanium mesh as the anode and seawater as the electrolyte. The main crystal mineral composition using seawater is brucite, calcite and aragonite, and the percentages of Mg(OH)2, Ca(OH)2 and CaCO3 are approximately 68%, 7% and 23%, respectively. Rather than Na+, Mg2+ and Ca2+ in seawater were the primary ions promoting the repair of concrete cracks. When the seawater and titanium mode was used, the reaction products were the densest and the repairing effect was the best. Furthermore, when the titanium electrode distance was 0 mm and the current density was 0.25 to 0.5 A/m2, the electro-deposition repairing effect was the best. This paper presents a new method for the research of electro-deposition repairing concrete cracks in the submerged zone of marine environment.
Detail
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
0 Not